Cas no 1184418-04-9 (2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide)

• Product Name: 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide
• CAS No: 1184418-04-9
• MF: C₁₁H₁₂ClN₃O₂S
• MW: 285.749879837036
• CID: 5450694
• PubChem ID: 136120420
• Update Time: 2025-06-08

2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[(3,4-dihydro-4-oxothieno[3,2-d]pyrimidin-2-yl)methyl]-N-methylpropanamide
• EN300-7559815
• Z608665988
• AKOS005782047
• 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide
• 1184418-04-9

• Inchi： 1S/C11H12ClN3O2S/c1-6(12)11(17)15(2)5-8-13-7-3-4-18-9(7)10(16)14-8/h3-4,6H,5H2,1-2H3,(H,13,14,16)
• InChI Key： APUYSVLWVVOUBH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N(C)CC1=NC2C=CSC=2C(N1)=O)=O

Computed Properties

• Exact Mass: 285.0338755g/mol
• Monoisotopic Mass: 285.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 464.9±55.0 °C(Predicted)
• pka: 0.95±0.20(Predicted)

Additional information on 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide

Comprehensive Overview of 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide (CAS No. 1184418-04-9)

2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide, identified by its CAS number 1184418-04-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thienopyrimidine class, a structural motif known for its diverse biological activities. Researchers are particularly interested in its potential applications due to its unique molecular architecture, which combines a chloropropanamide moiety with a thienopyrimidine core. This combination is hypothesized to enhance binding affinity and selectivity in target interactions, making it a promising candidate for further study.

The compound's synthetic pathway and structural characterization have been subjects of recent scientific inquiries. Advanced techniques such as NMR spectroscopy and mass spectrometry are commonly employed to confirm its purity and molecular identity. Given the rising demand for small-molecule inhibitors in drug discovery, 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide is often explored for its potential role in modulating enzymatic activity. Its chloro and propanamide functional groups are particularly noteworthy, as they may contribute to its reactivity and stability under various conditions.

In the context of current research trends, this compound aligns with the growing focus on kinase inhibitors and epigenetic modulators. Kinases are critical targets in oncology and inflammatory diseases, and the thienopyrimidine scaffold has been extensively studied for its kinase-inhibitory properties. Additionally, the compound's potential as an epigenetic modifier is under investigation, given the increasing interest in therapies targeting DNA methylation and histone modification. These applications are highly relevant to personalized medicine and targeted therapy, which dominate contemporary biomedical discussions.

From a commercial perspective, CAS 1184418-04-9 is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its availability in various purity grades (e.g., >98%) ensures compatibility with diverse experimental protocols. Suppliers often highlight its storage stability and solubility profiles, which are crucial for reproducibility in biological assays. As the demand for novel chemical entities increases, this compound is expected to remain a valuable tool in drug development pipelines.

Environmental and safety considerations are also integral to its handling. While not classified as hazardous, standard laboratory precautions—such as the use of personal protective equipment (PPE) and proper ventilation—are recommended. Researchers frequently search for material safety data sheets (MSDS) to ensure compliance with workplace safety regulations. The compound's biodegradability and ecotoxicological impact are areas of ongoing study, reflecting the broader scientific emphasis on green chemistry principles.

In summary, 2-chloro-N-methyl-N-({4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl}methyl)propanamide (CAS 1184418-04-9) represents a compelling example of how structural innovation drives modern drug discovery. Its relevance to kinase research, epigenetics, and targeted therapies positions it at the forefront of scientific exploration. As the pharmaceutical industry continues to prioritize precision medicine, compounds like this will likely play a pivotal role in shaping future therapeutic breakthroughs.